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Compound of Interest

Compound Name: 25-methyhexacosanoyl-CoA

Cat. No.: B15545029

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the molecular structure of 25-
methyhexacosanoyl-CoA, a very-long-chain fatty acyl-CoA. Understanding the precise
structure of such molecules is fundamental in various research and development areas,
including metabolism, enzymology, and the development of therapeutics targeting fatty acid
pathways.

Molecular Composition

25-Methyhexacosanoyl-CoA is a complex biomolecule comprised of three primary
components: a long-chain fatty acyl group, a pantothenic acid (Vitamin B5) derivative, and an
adenosine triphosphate (ATP) derivative. The systematic name "25-methyhexacosanoyl-
CoA" precisely describes its chemical makeup:

o Hexacosanoyl: This root indicates a saturated fatty acyl chain containing 26 carbon atoms.
The "-oyl" suffix signifies that it is an acyl group, formed by the removal of a hydroxyl group
from the carboxylic acid.

o 25-Methyl: This prefix specifies the presence of a methyl (-CH3) group as a substituent on
the 25th carbon atom of the hexacosanoyl chain.

o COA: This abbreviation stands for Coenzyme A, a large molecule that acts as a carrier for the
acyl group.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15545029?utm_src=pdf-interest
https://www.benchchem.com/product/b15545029?utm_src=pdf-body
https://www.benchchem.com/product/b15545029?utm_src=pdf-body
https://www.benchchem.com/product/b15545029?utm_src=pdf-body
https://www.benchchem.com/product/b15545029?utm_src=pdf-body
https://www.benchchem.com/product/b15545029?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The fatty acyl group is linked to Coenzyme A via a high-energy thioester bond, which is crucial
for its biochemical reactivity.

Structural Elucidation

The complete structure of 25-methyhexacosanoyl-CoA can be visualized by considering its
constituent parts:

e The Acyl Chain: The backbone of the fatty acyl portion is a 26-carbon chain. A methyl group
is attached to the carbon at position 25. The carbons are numbered starting from the
carboxyl carbon (which is bonded to the sulfur atom of Coenzyme A).

o Coenzyme A Moiety: Coenzyme A itself has a complex structure.[1][2][3][4] It consists of:

o [3-Mercaptoethylamine: This is the terminal portion containing the reactive thiol (-SH)
group that forms the thioester bond with the acyl group.

o Pantothenic Acid: This is a vitamin (B5) that is a central component of the Coenzyme A
molecule.

o 3'-Phosphoadenosine Diphosphate: This part of the molecule is derived from ATP and
provides a handle for enzyme recognition and binding.

Visualization of the Molecular Structure

To provide a clear representation of the connectivity of these components, a 2D structural
diagram is presented below. This diagram illustrates the long, saturated fatty acyl chain with its
methyl substituent and the intricate structure of the Coenzyme A moiety attached through the
thioester linkage.

Caption: 2D representation of 25-methyhexacosanoyl-CoA structure.

Experimental Protocols

The structural elucidation of very-long-chain fatty acyl-CoAs like 25-methyhexacosanoyl-CoA
typically relies on advanced analytical techniques. Below are generalized methodologies for
key experiments.
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Table 1: Experimental Protocols for Structural Analysis
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Experiment

Methodology

Mass Spectrometry (MS)

Protocol:1. Prepare a solution of the purified
compound in a suitable solvent (e.g.,
methanol/water with a small amount of formic
acid).2. Infuse the sample into an electrospray
ionization (ESI) source coupled to a high-
resolution mass spectrometer (e.g., Orbitrap or
TOF).3. Acquire full scan mass spectra in both
positive and negative ion modes to determine
the accurate mass of the molecular ion.4.
Perform tandem MS (MS/MS) by selecting the
parent ion and subjecting it to collision-induced
dissociation (CID) to obtain fragment ions. The
fragmentation pattern will confirm the fatty acyl

chain length and the Coenzyme A structure.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

Protocol:1. Dissolve a sufficient quantity of the
purified compound in a deuterated solvent (e.g.,
D20 or CD30D).2. Acquire 1H and 13C NMR
spectra to identify the chemical environments of
all protons and carbons.3. Perform 2D NMR
experiments such as COSY (Correlated
Spectroscopy) to establish proton-proton
correlations and HSQC (Heteronuclear Single
Quantum Coherence) to link protons to their
directly attached carbons. These experiments
confirm the connectivity of the atoms in the acyl
chain and the Coenzyme A moiety, and pinpoint

the location of the methyl group.

Gas Chromatography-Mass Spectrometry (GC-
MS) of the Fatty Acid

Protocol:1. Hydrolyze the thioester bond of 25-
methyhexacosanoyl-CoA using a strong base
(e.g., KOH) to release the free fatty acid.2.
Esterify the resulting 25-methylhexacosanoic
acid to a more volatile derivative (e.g., a methyl
ester) using a reagent like BF3-methanol.3.
Analyze the fatty acid methyl ester (FAME) by
GC-MS. The retention time on the GC column
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and the mass spectrum of the FAME will confirm
the chain length and the branching position of

the methyl group.

Quantitative Data Summary

The following table summarizes key quantitative data for 25-methyhexacosanoyl-CoA.

Table 2: Physicochemical Data for 25-Methyhexacosanoyl-CoA

Property Value

Chemical Formula C48HB88N7017P3S
Monoisotopic Mass 1159.5170 Da
Average Molecular Weight 1160.24 g/mol

Fragments corresponding to the loss of the acyl
Key MS/MS Fragments (indicative) chain, adenosine monophosphate, and parts of

the pantothenate moiety.

This in-depth guide provides a foundational understanding of the structure of 25-
methyhexacosanoyl-CoA, essential for professionals engaged in related scientific research
and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on the Structure of 25-
Methyhexacosanoyl-CoA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15545029#what-is-the-structure-of-25-
methyhexacosanoyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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